5-Phenyl-2-(1H-pyrrol-1-yl)-3-furonitrile

• IUPAC Name: 5-phenyl-2-pyrrol-1-ylfuran-3-carbonitrile
• InChI: InChI=1S/C15H10N2O/c16-11-13-10-14(12-6-2-1-3-7-12)18-15(13)17-8-4-5-9-17/h1-10H
• InChI Key: DHRZFQAQKZPEEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(O2)N3C=CC=C3)C#N
• Molecular Formula: C15H10N2O
• Molecular Weight: 234.25 g/mol

Description

“5-Phenyl-2-(1H-pyrrol-1-yl)-3-furonitrile” is a complex organic compound that contains several functional groups including a phenyl group, a pyrrole ring, and a furonitrile group.

Molecular Structure Analysis

The molecular structure of this compound would include a phenyl group (a ring of six carbon atoms, also known as a benzene ring), attached to a pyrrole ring (a five-membered ring with four carbon atoms and one nitrogen atom), and a furonitrile group (a five-membered ring with four carbon atoms, one oxygen atom, and a nitrile group).

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Pyrrole rings, for example, are involved in various chemical reactions due to the presence of a nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, compounds containing a pyrrole ring are often highly soluble in water and other polar solvents.

Scientific Research Applications

Antimicrobial Activity

• Imidazole derivatives often display antimicrobial properties. Researchers have evaluated the antibacterial and antifungal effects of 5-Phenyl-2-(1H-pyrrol-1-yl)-3-furonitrile. .